Cas no 93350-69-7 (4-Isothiazolecarboxylic acid, 3-methyl-5-(phenylamino)-, ethyl ester)

4-Isothiazolecarboxylic acid, 3-methyl-5-(phenylamino)-, ethyl ester structure
93350-69-7 structure
Product name:4-Isothiazolecarboxylic acid, 3-methyl-5-(phenylamino)-, ethyl ester
CAS No:93350-69-7
MF:C13H14N2O2S
MW:262.327461719513
CID:1980831

4-Isothiazolecarboxylic acid, 3-methyl-5-(phenylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Isothiazolecarboxylic acid, 3-methyl-5-(phenylamino)-, ethyl ester
    • Inchi: 1S/C13H14N2O2S/c1-3-17-13(16)11-9(2)15-18-12(11)14-10-7-5-4-6-8-10/h4-8,14H,3H2,1-2H3
    • InChI Key: MGAWUVHPFYLRDQ-UHFFFAOYSA-N
    • SMILES: S1C(NC2=CC=CC=C2)=C(C(OCC)=O)C(C)=N1

Experimental Properties

  • Density: 1.256±0.06 g/cm3(Predicted)
  • Melting Point: 71 °C
  • Boiling Point: 327.8±34.0 °C(Predicted)
  • pka: 4.32±0.30(Predicted)

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